Methyl 5-acetamido-4,7,8,9-tetra-O-acetyl-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enonate

• IUPAC Name: methyl (2R,3R,4S)-3-acetamido-4-acetyloxy-2-[(1S,2R)-1,2,3-triacetyloxypropyl]-3,4-dihydro-2H-pyran-6-carboxylate
• InChI: InChI=1S/C20H27NO12/c1-9(22)21-17-14(30-11(3)24)7-15(20(27)28-6)33-19(17)18(32-13(5)26)16(31-12(4)25)8-29-10(2)23/h7,14,16-19H,8H2,1-6H3,(H,21,22)/t14-,16+,17+,18+,19+/m0/s1
• InChI Key: UZTLYEOULACYKZ-AIHBUXEESA-N
• Canonical SMILES: CC(=O)NC1C(C=C(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C=C(O[C@H]1[C@@H]([C@@H](COC(=O)C)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
• Molecular Formula: C20H27NO12
• Molecular Weight: 473.4 g/mol

Description

“Methyl 5-acetamido-4,7,8,9-tetra-O-acetyl-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enonate”, also known as M5A4A2ADDDGDN, is a synthetic oligosaccharide. It has shown exceptional biomedical efficacy within diverse pathological contexts.

Synthesis Analysis

The compound is used in the synthesis of glycosides. In a study on glycosylation with ulosonates under Mitsunobu conditions, all reactions were highly stereoselective to produce the β (D) anomers only.

Chemical Reactions Analysis

In the context of glycosylation with ulosonates under Mitsunobu conditions, the compound reacted with phenols and benzotriazole to produce the expected products.

Scientific Research Applications

Glycosylation Studies

. Glycosylation is a critical function in biology and involves the attachment of a carbohydrate to a protein, lipid, or another organic molecule. .

Preparation of Neuraminic Acid Derivatives

. Neuraminic acid is a type of sialic acid that often presents as the terminal sugar of glycoproteins. .

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. .

Biochemical Research

. .